Cas no 1518-72-5 (Diisobutyl Disulfide)

Diisobutyl Disulfide (DIBS) is an organic sulfur compound with the molecular formula C₈H₁₈S₂. It is commonly utilized as a specialty chemical in lubricant additives, corrosion inhibitors, and as an intermediate in organic synthesis. The disulfide functional group imparts antioxidant and extreme-pressure properties, making it valuable in industrial applications where thermal stability and wear resistance are critical. DIBS exhibits low volatility and good solubility in non-polar solvents, enhancing its performance in hydrocarbon-based formulations. Its controlled reactivity and sulfur content contribute to its effectiveness in modifying surface properties and reducing friction. The compound is typically handled under standard laboratory conditions, with appropriate safety measures for sulfur-containing chemicals.
Diisobutyl Disulfide structure
Diisobutyl Disulfide structure
Product Name:Diisobutyl Disulfide
CAS No:1518-72-5
MF:C8H18S2
MW:178.358520030975
MDL:MFCD00039850
CID:83743
PubChem ID:87567265
Update Time:2025-10-19

Diisobutyl Disulfide Chemical and Physical Properties

Names and Identifiers

    • Diisobutyl disulfide
    • 2-methyl-1-(2-methylpropyldisulfanyl)propane
    • Isobutyl Disulfide
    • diisobutyl disulphide
    • Diisobutyl persulfide
    • Di(2-methylpropyl) disulfide
    • 2,7-Dimethyl-4,5-dithiaoctane
    • Di(2-methylpropyl) persulfide
    • Bis(2-methylpropyl) disulphide
    • Bis(2-methylpropyl) persulfide
    • 1-(Isobutyldisulfanyl)-2-methylpropane
    • BAA51872
    • UNII-Z1G437CRNK
    • SCHEMBL576278
    • DTXSID00164873
    • EINECS 216-177-4
    • CS-0447139
    • FT-0633627
    • 1-(Isobutyldisulfanyl)-2-methylpropane #
    • D89690
    • 1-(Isobutyldisulfanyl)-2-methylpropane, AldrichCPR
    • InChI=1/C8H18S2/c1-7(2)5-9-10-6-8(3)4/h7-8H,5-6H2,1-4H
    • 1,2-diisobutyldisulfane
    • Q27294870
    • Disulfide, bis(2-methylpropyl)
    • NS00024953
    • AKOS006227762
    • MFCD00039850
    • Diisobutyldisulfide
    • BS-23521
    • Diisobutyldisulfide; 98%
    • Z1G437CRNK
    • 1518-72-5
    • D0616
    • 1-(isobutyldisulfanyl)-2-methyl-propane
    • DB-043119
    • Diisobutyl Disulfide
    • MDL： MFCD00039850
    • Inchi： 1S/C8H18S2/c1-7(2)5-9-10-6-8(3)4/h7-8H,5-6H2,1-4H3
    • InChI Key： ONJROLGQWMBXAP-UHFFFAOYSA-N
    • SMILES： S(CC(C)C)SCC(C)C

Computed Properties

  • Exact Mass: 178.08500
  • Monoisotopic Mass: 178.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 59.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.6
  • Topological Polar Surface Area: 50.6A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 0,93 g/cm3
  • Melting Point: -36.74°C (estimate)
  • Boiling Point: 109°C/13mmHg(lit.)
  • Flash Point: 67.2 °C
  • Refractive Index: 1.4840-1.4870
  • PSA: 50.60000
  • LogP: 3.67980
  • Solubility: Not determined

Diisobutyl Disulfide Security Information

Diisobutyl Disulfide Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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Diisobutyl Disulfide Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1518-72-5)Diisobutyl Disulfide
Order Number:A809233
Stock Status:in Stock
Quantity:25ml
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:06
Price ($):386.0
Email:sales@amadischem.com

Diisobutyl Disulfide Related Literature

  • 1. Use of a neural network to determine the normal boiling points of acyclic ethers, peroxides, acetals and their sulfur analogues
    Driss Cherqaoui,Didier Villemin,Abdelhalim Mesbah,Jean-Michel Cense,Vladimir Kvasnicka J. Chem. Soc. Faraday Trans. 1994 90 2015

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1518-72-5 (Diisobutyl Disulfide) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1518-72-5)Diisobutyl Disulfide
A809233
Purity:99%
Quantity:25ml
Price ($):386.0
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